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Compound of Interest

Compound Name: PIPES dipotassium salt

Cat. No.: B027609 Get Quote

Essential Safety and Handling Guide for PIPES
Dipotassium Salt
This guide provides immediate and essential safety and logistical information for handling

PIPES dipotassium salt in a laboratory setting. Following these procedures is critical for

ensuring the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties
A summary of the key quantitative data for PIPES dipotassium salt is provided in the table

below.

Property Value

Molecular Formula C₈H₁₆K₂N₂O₆S₂[1]

Molecular Weight 378.55 g/mol [1]

Useful pH Range 6.1 - 7.5[1]

pKa (25 °C) 6.8

Solubility in Water 0.25 g/mL

Melting Point > 300 °C / 572 °F[2]

Appearance White crystalline powder/solid[1]
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Personal Protective Equipment (PPE)
When handling PIPES dipotassium salt, it is imperative to use appropriate personal protective

equipment to minimize exposure and ensure personal safety.

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields that are

tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[3]

Hand Protection: Chemical-resistant gloves, such as neoprene or nitrile rubber, must be

worn.[4] Gloves should be inspected before use, and proper removal techniques should be

employed to avoid skin contact.[3] Contaminated gloves should be disposed of in

accordance with laboratory and local regulations.[3]

Respiratory Protection: For nuisance levels of dust, a type N95 (US) or type P1 (EN 143)

dust mask is recommended.[3] Ensure respirators and their components are tested and

approved by appropriate governmental standards.[3]

Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[5]

The type of body protection should be chosen based on the concentration and amount of the

substance being handled at the specific workplace.[3]

Operational and Disposal Plans
Handling and Storage

Handling:

Avoid the formation of dust.[2][3]

Use in a well-ventilated area and provide appropriate exhaust ventilation where dust is

formed.[3]

Avoid breathing vapors, mist, gas, or dust.[3][5]

Avoid contact with eyes, skin, and clothing.[2]

Wash hands thoroughly after handling.[3]
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Storage:

Keep containers tightly closed in a dry and well-ventilated place.[2][3]

Store in a dry place.[6][7]

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if irritation or discomfort persists.[3]

In Case of Skin Contact: Immediately wash off with soap and plenty of water.[3]

In Case of Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15

minutes, also under the eyelids.[2] Remove contact lenses, if present and easy to do.

Continue rinsing.

If Swallowed: Never give anything by mouth to an unconscious person.[3] Rinse mouth with

water and seek medical attention.[3]

Accidental Release Measures
In the event of a spill, follow these steps to ensure safe cleanup and containment.

Personal Precautions:

Ensure adequate ventilation.

Avoid dust formation.[2][3]

Avoid breathing dust.[5]

Wear appropriate personal protective equipment (see PPE section above).

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains, surface water, or ground water.[3][6][7]
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Methods for Cleaning Up:

Sweep up the spilled material and shovel it into a suitable, closed container for disposal.[3]

Take up mechanically.[6][7]

Disposal Plan
Uncontaminated PIPES Dipotassium Salt:

For small, uncontaminated quantities, it may be permissible to dilute with a large amount

of water and dispose of it down the drain. However, always adhere to your institution's

specific guidelines and local regulations.[8]

For larger volumes, consult with your institution's Environmental Health and Safety (EHS)

department.[8]

Contaminated PIPES Dipotassium Salt:

If the buffer is contaminated with hazardous materials (e.g., heavy metals, organic

solvents), it must be treated as hazardous waste.[8]

Collect the contaminated material in a clearly labeled, sealed, and appropriate waste

container.[8]

Store the container in a designated accumulation area for hazardous waste pickup.[8]

Empty Containers:

Thoroughly rinse empty containers with water.[8]

After rinsing, deface or remove the label, and the container can typically be disposed of in

the regular trash.[8]

Experimental Workflow Visualization
The following diagram illustrates the procedural workflow for handling a chemical spill of PIPES
dipotassium salt.
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Chemical Spill Occurs

Assess the Situation
(Size and Nature of Spill)

Evacuate Immediate Area
(If Necessary)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use Absorbent Material)

Clean Up Spill
(Sweep or Scoop into a Labeled Container)

Decontaminate the Area
(Wipe with a Damp Cloth)

Dispose of Waste
(Follow Institutional Hazardous Waste Procedures)

Report the Incident
(To Lab Supervisor/EHS)

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of PIPES dipotassium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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